2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C11H9FN2O3S/c12-7-3-1-2-4-8(7)13-9(15)5-14-10(16)6-18-11(14)17/h1-4H,5-6H2,(H,13,15)
• InChI Key: LRWRYVCRXIZHKP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)S1)CC(=O)NC2=CC=CC=C2F
• Molecular Formula: C11H9FN2O3S
• Molecular Weight: 268.27 g/mol

Description

2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide, also known as TTA-A2, is a small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a thiazolidinedione derivative and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide is not fully understood, but it is known to act as an agonist of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in regulating glucose and lipid metabolism, as well as inflammation and cell proliferation. Activation of PPARγ by 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide leads to downstream effects such as inhibition of pro-inflammatory cytokines, induction of apoptosis, and inhibition of angiogenesis.
Biochemical and Physiological Effects:
2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide has been shown to have a variety of biochemical and physiological effects, including:
- Anti-inflammatory: 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
- Anti-tumor: 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, and colon cancer cells.
- Neuroprotective: 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide has been shown to protect against neuronal damage and cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.
- Metabolic effects: 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide has been shown to improve insulin sensitivity and glucose uptake in models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide in lab experiments include its relatively simple synthesis method, its ability to target PPARγ, and its potential therapeutic applications in various diseases. However, there are also limitations to using 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide, including:
- Further studies to elucidate its mechanism of action and downstream effects.
- Investigation of its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders.
- Development of new derivatives of 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide with improved efficacy and reduced toxicity.
- Use of 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide as a diagnostic tool in imaging studies.
Conclusion:
In conclusion, 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide is a small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. Although there are limitations to using 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide, its potential therapeutic applications make it an important compound for further research.

Synthesis Methods

The synthesis of 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide involves the reaction of 2,4-thiazolidinedione with 2-fluoroaniline in the presence of acetic anhydride and catalytic amounts of sulfuric acid. The resulting product is then purified and characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and neurodegenerative disorders. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. 2-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-fluorophenyl)acetamide has also been investigated for its potential use as a diagnostic tool in imaging studies.